Cas no 2044772-79-2 (4-(trifluoromethyl)-1,3-oxazole)

• Product Name: 4-(trifluoromethyl)-1,3-oxazole
• CAS No: 2044772-79-2
• MF: C₄H₂F₃NO
• MW: 137.059991359711
• MDL: MFCD30476152
• CID: 4634553
• PubChem ID: 21616644
• Update Time: 2024-03-01

4-(trifluoromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)-1,3-oxazole

• MDL： MFCD30476152
• Inchi： 1S/C4H2F3NO/c5-4(6,7)3-1-9-2-8-3/h1-2H
• SMILES： O1C=C(C(F)(F)F)N=C1

Computed Properties

• Exact Mass: 137.00884817g/mol
• Monoisotopic Mass: 137.00884817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles